Cas no 54494-61-0 (3-Thiophenecarboxylicacid, 2-chloro-5-methyl-)

3-Thiophenecarboxylicacid, 2-chloro-5-methyl- structure
54494-61-0 structure
Product Name:3-Thiophenecarboxylicacid, 2-chloro-5-methyl-
CAS No:54494-61-0
MF:C6H5ClO2S
MW:176.620699644089
CID:366459
PubChem ID:18938030
Update Time:2025-04-19

3-Thiophenecarboxylicacid, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-chloro-5-methyl-
    • 2-chloro-5-methyl-3-Thiophenecarboxylic acid
    • 2-CHLORO-5-METHYLTHIOPHENE-3-CARBOXYLIC ACID
    • 2-Chlor-5-methyl-3-thiophencarbonsaeure
    • 2-chloro-5-methyl-thiophene-3-carboxylic acid
    • QC-6004
    • SCHEMBL8629968
    • FT-0655129
    • A830213
    • DTXSID30596663
    • 54494-61-0
    • MUQQZXLAGBQFRY-UHFFFAOYSA-N
    • AKOS006277202
    • Inchi: 1S/C6H5ClO2S/c1-3-2-4(6(8)9)5(7)10-3/h2H,1H3,(H,8,9)
    • InChI Key: MUQQZXLAGBQFRY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C)S1

Computed Properties

  • Exact Mass: 175.97000
  • Monoisotopic Mass: 175.9698783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 2.40810

3-Thiophenecarboxylicacid, 2-chloro-5-methyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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